1,2,3,4-Tetrahydroquinoline-5-carbonitrile
Overview
Description
1,2,3,4-Tetrahydroquinoline-5-carbonitrile is an organic compound . It is a derivative of tetrahydroquinoline, which is a semi-hydrogenated derivative of quinoline .
Synthesis Analysis
The synthesis of 1,2,3,4-Tetrahydroquinoline-5-carbonitrile and its analogs has been a topic of interest in medicinal chemistry . Various synthetic strategies have been used for constructing the core scaffold . For instance, one efficient one-pot synthesis of novel N-alkyl substituted-6-amino-7-nitro-8-aryl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile derivatives involved a multi-component reaction comprising of 1-alkylpiperidin-4-one .Molecular Structure Analysis
The saturated part of the 1,2,3,4-tetrahydroquinoline molecule allows for the possibility of multiple conformers’ existence . High-resolution microwave spectroscopy, supported by high-level quantum chemistry calculations, has been used to determine the precise molecular structures of the conformers of 1,2,3,4-tetrahydroquinoline .Scientific Research Applications
Medicinal Chemistry
1,2,3,4-Tetrahydroquinoline analogs, including 1,2,3,4-Tetrahydroquinoline-5-carbonitrile, have been extensively studied in medicinal chemistry . They have shown diverse biological activities against various infective pathogens and neurodegenerative disorders . The structural–activity relationship (SAR) and their mechanism of action have been the focus of many studies .
Antioxidant Properties
Some tetrahydroquinoline derivatives, such as 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, have been found to possess antioxidant properties . These compounds have been studied for their effects on the functioning of the antioxidant system, the activity of NADPH-generating enzymes and chaperones, and the level of apoptotic processes .
Corrosion Inhibition
1,2,3,4-Tetrahydroquinoline is used as a corrosion inhibitor . It’s likely that 1,2,3,4-Tetrahydroquinoline-5-carbonitrile shares similar properties due to its structural similarity.
Dye Manufacturing
1,2,3,4-Tetrahydroquinoline is an active component in various dyes . Given the structural similarity, 1,2,3,4-Tetrahydroquinoline-5-carbonitrile could potentially be used in dye manufacturing as well.
Anti-Inflammatory Activity
Tetrahydroisoquinoline analogs have been reported to possess anti-inflammatory activities . It’s plausible that 1,2,3,4-Tetrahydroquinoline-5-carbonitrile could exhibit similar properties.
Anti-Malarial Activity
Some tetrahydroisoquinoline analogs have demonstrated anti-malarial activities . Given the structural similarity, 1,2,3,4-Tetrahydroquinoline-5-carbonitrile might also have potential as an anti-malarial agent.
Mechanism of Action
Target of Action
1,2,3,4-Tetrahydroquinoline-5-carbonitrile is a type of isoquinoline alkaloid, which is a large group of natural products . Isoquinoline alkaloids, including 1,2,3,4-tetrahydroquinolines (THIQ), exert diverse biological activities against various infective pathogens and neurodegenerative disorders . .
Mode of Action
It is known that thiq based compounds interact with their targets to exert biological activities . The exact interaction of 1,2,3,4-Tetrahydroquinoline-5-carbonitrile with its targets and the resulting changes are yet to be elucidated.
Biochemical Pathways
Thiq based compounds are known to affect various biochemical pathways, leading to their diverse biological activities . The downstream effects of these pathways are dependent on the specific targets and mode of action of the compound.
Result of Action
Thiq based compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . The specific effects of 1,2,3,4-Tetrahydroquinoline-5-carbonitrile would depend on its targets and mode of action.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,2,3,4-Tetrahydroquinoline-5-carbonitrile. For instance, the compound should be stored at room temperature in a dark place under an inert atmosphere These conditions can help maintain the stability of the compound and potentially influence its action and efficacy
properties
IUPAC Name |
1,2,3,4-tetrahydroquinoline-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c11-7-8-3-1-5-10-9(8)4-2-6-12-10/h1,3,5,12H,2,4,6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAEOGUPVWLRFEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=C2NC1)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301257150 |
Source
|
| Record name | 5-Quinolinecarbonitrile, 1,2,3,4-tetrahydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301257150 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydroquinoline-5-carbonitrile | |
CAS RN |
939758-72-2 |
Source
|
| Record name | 5-Quinolinecarbonitrile, 1,2,3,4-tetrahydro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=939758-72-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Quinolinecarbonitrile, 1,2,3,4-tetrahydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301257150 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,4-tetrahydroquinoline-5-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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